methyl (3aS,6aR)-3-ethoxy-1,2,3,3a,6,6a-hexahydropentalene-1-carboxylate
methyl (3aS,6aR)-3-ethoxy-1,2,3,3a,6,6a-hexahydropentalene-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
192227-54-6
VCID:
VC20917507
InChI:
InChI=1S/C12H18O3/c1-3-15-11-7-10(12(13)14-2)8-5-4-6-9(8)11/h4,6,8-11H,3,5,7H2,1-2H3/t8-,9+,10?,11?/m1/s1
SMILES:
CCOC1CC(C2C1C=CC2)C(=O)OC
Molecular Formula:
C12H18O3
Molecular Weight:
210.27 g/mol
methyl (3aS,6aR)-3-ethoxy-1,2,3,3a,6,6a-hexahydropentalene-1-carboxylate
CAS No.: 192227-54-6
Cat. No.: VC20917507
Molecular Formula: C12H18O3
Molecular Weight: 210.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 192227-54-6 |
|---|---|
| Molecular Formula | C12H18O3 |
| Molecular Weight | 210.27 g/mol |
| IUPAC Name | methyl (3aS,6aR)-3-ethoxy-1,2,3,3a,6,6a-hexahydropentalene-1-carboxylate |
| Standard InChI | InChI=1S/C12H18O3/c1-3-15-11-7-10(12(13)14-2)8-5-4-6-9(8)11/h4,6,8-11H,3,5,7H2,1-2H3/t8-,9+,10?,11?/m1/s1 |
| Standard InChI Key | QMPRNINYIILURW-MFQSTILNSA-N |
| Isomeric SMILES | CCOC1CC([C@H]2[C@@H]1C=CC2)C(=O)OC |
| SMILES | CCOC1CC(C2C1C=CC2)C(=O)OC |
| Canonical SMILES | CCOC1CC(C2C1C=CC2)C(=O)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator